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Compound of Interest

Compound Name: Hdac-IN-37

Cat. No.: B12418212 Get Quote

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in epigenetic

regulation by removing acetyl groups from histone and non-histone proteins.[1][2][3] This

deacetylation process leads to a more compact chromatin structure, generally associated with

transcriptional repression.[1] The dysregulation of HDAC activity is implicated in the

pathogenesis of various diseases, including cancer and neurological disorders, making them

significant targets for therapeutic intervention.[4][5][6] Hdac-IN-37 is a potent inhibitor of HDAC

enzymes. Accurate and consistent preparation of Hdac-IN-37 stock solutions is critical for

obtaining reliable and reproducible results in both in vitro and in vivo experimental settings.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Hdac-IN-37 stock solutions to ensure their stability and efficacy for research and drug

development applications.

Quantitative Data Summary
The following table summarizes the essential physicochemical properties of Hdac-IN-37.

Researchers should always refer to the certificate of analysis provided by the manufacturer for

lot-specific details.
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Property Value Notes

Molecular Weight (MW) Refer to Certificate of Analysis

Use the exact MW for precise

molar concentration

calculations.

Appearance White to off-white powder
Visually inspect the compound

upon receipt.

Solubility (at 25°C)

DMSO: ≥ 50 mg/mL Ethanol:

Slightly Soluble Water:

Insoluble

For most in vitro experiments,

Dimethyl Sulfoxide (DMSO) is

the recommended solvent.[7]

The compound is largely

insoluble in aqueous solutions.

[7]

Storage of Powder -20°C for up to 3 years

Store in a tightly sealed vial,

protected from moisture and

light.[7]

Stock Solution Storage
-20°C for up to 1 month -80°C

for up to 6 months

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles

which can lead to degradation

of the compound.[7][8]

Experimental Protocols
1. Materials and Equipment

Hdac-IN-37 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips
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Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

2. Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications.

Safety Precaution: Handle Hdac-IN-37 powder in a chemical fume hood or a ventilated

enclosure. Wear appropriate PPE to avoid inhalation and skin contact.

Step 1: Pre-handling of the Vial The compound may have adhered to the cap or sides of the

vial during shipping. Before opening, gently tap the vial on a hard surface to ensure all the

powder settles at the bottom.[7]

Step 2: Calculation of Required Solvent Volume Use the following formula to calculate the

volume of DMSO required to achieve a 10 mM stock solution:

Volume of DMSO (μL) = [ (Weight of Compound (mg)) / (Molecular Weight ( g/mol )) ] x

100,000

Example: If you weigh 5 mg of Hdac-IN-37 and its molecular weight is 450.5 g/mol : Volume of

DMSO (μL) = [ (5 mg) / (450.5 g/mol ) ] x 100,000 = 1109.9 μL

Step 3: Dissolution of the Compound

Carefully weigh the desired amount of Hdac-IN-37 powder and place it in a sterile

microcentrifuge tube.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the tube.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be observed.
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If dissolution is difficult, sonicate the solution for 5-10 minutes in a water bath.[7] Gentle

warming up to 37°C may also aid dissolution, but temperatures above 50°C should be

avoided to prevent degradation.[7]

Step 4: Aliquoting and Storage

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile, clearly labeled microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[8] This practice minimizes waste and prevents degradation from

repeated freeze-thaw cycles.[7]

3. Protocol for Preparing Working Solutions

For cell-based assays, the DMSO stock solution must be diluted to a final working

concentration in the cell culture medium.

Thaw a single aliquot of the Hdac-IN-37 stock solution at room temperature.

Perform serial dilutions of the stock solution in fresh cell culture medium to achieve the

desired final concentration.

Important: The final concentration of DMSO in the cell culture should be kept low (typically <

0.1% to < 0.5%) to avoid solvent-induced cytotoxicity.[7] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

If precipitation occurs upon dilution into an aqueous buffer or medium, vortexing or brief

sonication may help redissolve the compound.[7] It is best to make the final dilution just

before use.

Diagrams and Workflows
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Caption: Workflow for preparing Hdac-IN-37 stock and working solutions.
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Mechanism of HDAC Inhibition

Histone Protein
(with Lysine)

Acetylated Histone
(Hyperacetylation)

 Deacetylation  Acetylation

HAT

 Adds Acetyl Group

HDAC

 Removes Acetyl Group Deacetylated Histone
(Hypoacetylation)

Open Chromatin

Condensed Chromatin

Gene Expression

Gene Repression

Hdac-IN-37

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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